Cas no 156901-58-5 (8-nitroisoquinolin-5-amine)

8-Nitroisoquinolin-5-amine is a nitro-substituted isoquinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a nitro group at the 8-position and an amine at the 5-position, offering reactivity for further functionalization. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial or antitumor agents. The nitro group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the amine group provides a handle for derivatization. Its well-defined heterocyclic framework makes it valuable for structure-activity relationship studies. Suitable for controlled reactions under standard laboratory conditions, it is typically handled with care due to potential sensitivity.
8-nitroisoquinolin-5-amine structure
8-nitroisoquinolin-5-amine structure
Product name:8-nitroisoquinolin-5-amine
CAS No:156901-58-5
MF:C9H7N3O2
MW:189.170781373978
MDL:MFCD00837756
CID:138518
PubChem ID:8142975

8-nitroisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

    • 8-nitroisoquinolin-5-amine
    • 5-Isoquinolinamine,8-nitro-
    • 5-amino-8-nitroisoquinoline
    • 5-Isoquinolinamine,8-nitro
    • 8-Nitro-5-Isoquinolinamine
    • CS-0196828
    • DTXSID10429081
    • EN300-64720
    • MFCD00837756
    • AS-39975
    • Z424799674
    • AKOS009159177
    • A902809
    • 156901-58-5
    • 5-Isoquinolinamine, 8-nitro-
    • AMY26493
    • AE-842/31981018
    • DB-264207
    • MDL： MFCD00837756
    • Inchi： InChI=1S/C9H7N3O2/c10-8-1-2-9(12(13)14)7-5-11-4-3-6(7)8/h1-5H,10H2
    • InChI Key： QKGFZLNYZKMJBQ-UHFFFAOYSA-N
    • SMILES： C1=CC(=C2C=NC=CC2=C1N)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 189.05400
  • Monoisotopic Mass: 189.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • PSA: 84.73000
  • LogP: 2.82960

8-nitroisoquinolin-5-amine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM222994-1g
8-Nitroisoquinolin-5-amine
 156901-58-5 95%
1g
 $*** 2023-03-30
eNovation Chemicals LLC
D501994-500mg
8-nitroisoquinolin-5-amine
 156901-58-5 95%
500mg
 $560 2024-05-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RI790-50mg
8-nitroisoquinolin-5-amine
 156901-58-5 95+%
50mg
 656.0CNY 2021-07-14
Chemenu
CM222994-5g
8-Nitroisoquinolin-5-amine
 156901-58-5 95%
5g
 $901 2021-08-04
TRC
N901278-50mg
8-Nitroisoquinolin-5-amine
 156901-58-5
50mg
 $ 70.00 2022-06-03
Alichem
A189006734-5g
8-Nitroisoquinolin-5-amine
 156901-58-5 95%
5g
 1,045.45 USD 2021-06-01
1PlusChem
1P001PK7-250mg
5-Isoquinolinamine, 8-nitro-
 156901-58-5 95%
250mg
 $223.00 2025-02-19
1PlusChem
1P001PK7-1g
5-Isoquinolinamine, 8-nitro-
 156901-58-5 95%
1g
 $459.00 2025-02-19
Ambeed
A784249-250mg
8-Nitroisoquinolin-5-amine
 156901-58-5 95%
250mg
 $194.0 2025-03-03
abcr
AB456263-10g
8-Nitroisoquinolin-5-amine; .
 156901-58-5
10g
 €1906.00 2025-02-17

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Amadis Chemical Company Limited
(CAS:156901-58-5)8-nitroisoquinolin-5-amine
A902809
Purity:99%/99%
Quantity:250mg/1g
Price ($):175.0/385.0